Cas no 774576-67-9 (Pyridine, 3-(1-heptynyl)-)

• Product name: Pyridine, 3-(1-heptynyl)-
• CAS No: 774576-67-9
• MF: C₁₂H₁₅N
• MW: 173.254
• CID: 4183429
• PubChem ID: 11073891

Pyridine, 3-(1-heptynyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(1-heptynyl)-
• HS-4802
• 3-Hept-1-ynyl-pyridine
• 774576-67-9
• MSYARPMEMDPTFQ-UHFFFAOYSA-N
• 3-(Hept-1-yn-1-yl)pyridine
• SCHEMBL3064618

• Inchi： InChI=1S/C12H15N/c1-2-3-4-5-6-8-12-9-7-10-13-11-12/h7,9-11H,2-5H2,1H3
• InChI Key： MSYARPMEMDPTFQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 173.120449483Da
• Monoisotopic Mass: 173.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų